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Compound Focus: Go 6983

CAS No.: 133053-19-7

Cat. No.: S548499

Frequently Asked Questions

What is the solubility and recommended solvent for Go 6983? Go 6983 is readily soluble in DMSO but
is insoluble in water or ethaneol [1] [2] [3]. The maximum solubility in DMSO is reported to be between

22.12 mg/mL and 100 mg/mL [1] [4].

What are the standard storage conditions for stock solutions?

e Powder Form: Store the solid compound at -20°C [1] [5] [3].
¢ Stock Solution (DMSO): Aliquot and store at -80°C for up to 6 months, or at -20°C for up to 1
month [4]. Using freshly prepared solutions on the same day is recommended for optimal results [3].

What is a typical working concentration for Go 6983? The appropriate concentration depends on your
experimental model and target. The table below summarizes some concentrations used in published cell-

based experiments.

. . . Incubation Citation
Cell LinelTissue Concentration ) Purpose | Effect
Time Source
Human Pluripotent 2 uM Not Specified Culture in naive human stem [1]
Stem Cells cell medium
PC12 Cells 0.5 uM Pre-treatment  Blocking PMA's effect on IGF-1  [2] [6]
signaling
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. ) . Incubation Citation

Cell LinelTissue Concentration . Purpose | Effect

Time Source
Human 20 pM 30 min pre- Abolishing LPA-induced COX-2  [1]
Osteosarcoma treatment expression
Cells
C6 Glioma Cells 1uM 2 h pre- Inhibiting TCDD-induced PKC [4]

treatment translocation & GLT-1

expression changes

BMMs 2.5 uM 4 h pre- Investigating RANKL signaling [4]

treatment pathway

Stock Solution Preparation Protocol

Below is a general workflow for preparing a 10 mM stock solution of Go 6983. Always refer to your specific

product's Certificate of Analysis for precise molecular weight.
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(Start PreparatiorD

1. Calculate Mass Needed
For 10 mL of 10 mM stock:
Mass = 10 mM x 0.01 L x 442.51 g/mol = 44.25 mg

2. Weigh the Compound
Accurately weigh 44.25 mg of Go 6983 powder.

3. Transfer to Vial
Transfer powder to a suitable sterile vial.

l

4. Add Solvent
Add 10 mL of pure, anhydrous DMSO.
Final concentration: 10 mM.

l

5. Mix Thoroughly
Vortex or sonicate the mixture
until the powder is completely dissolved.

'

6. Aliquot for Storage
Divide the solution into small, single-use aliquots
in sterile microtubes.

l

7. Label and Store
Label with date, concentration, and passage number.
Store aliquots at -80°C.

|
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Troubleshooting Common Issues

¢ Precipitation upon Thawing: If your stock solution precipitates after thawing, warm the vial at 37°C
and shake it briefly in an ultrasonic bath to re-dissolve the compound [4] [3].

¢ Impact of Moisture: Hygroscopic DMSO can absorb water and reduce solubility over time. Always
use fresh, anhydrous DMSO and ensure the container is tightly sealed [2].

¢ Unexpected Biological Results: Verify your working concentration against the scientific literature for
similar assays (see the table above). Remember that higher concentrations (e.g., 20 yM) may be
required to observe an effect in some systems [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Go 6983 | Protein Kinase C [tocris.com]

2. Go 6983 | PKC inhibitor | Mechanism | Concentration [selleckchem.com]

3. | CAS:133053-19-7 | pan-PKC inhibitor | Manufacturer BioCrick Go 6983 [biocrick.com]
4. Go 6983 (G0 6983) | PKC Inhibitor [medchemexpress.com]

5. Go 6983 - Pan-PKC Inhibitor for Signal Transduction [apexbt.com]

6. Stimulation of protein kinase C modulates insulin-like ... [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Go 6983 stock solution preparation storage]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548499#g0-6983-stock-solution-

preparation-storage]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s548499?utm_src=pdf-body-img
https://www.medchemexpress.com/Go-6983.html?srsltid=AfmBOoqsyuDLUX5HzYRPHwtCUWQtVSNrO7nvIxtUHSE5lW0qalrWyM6w
https://www.biocrick.com/Go-6983-BCC3705.html
https://www.selleckchem.com/products/go-6983.html
https://www.tocris.com/products/go-6983_2285
https://www.smolecule.com/products/s548499?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/go-6983_2285
https://www.selleckchem.com/products/go-6983.html
https://www.biocrick.com/Go-6983-BCC3705.html
https://www.medchemexpress.com/Go-6983.html?srsltid=AfmBOoqsyuDLUX5HzYRPHwtCUWQtVSNrO7nvIxtUHSE5lW0qalrWyM6w
https://www.apexbt.com/go-6983.html
https://pubmed.ncbi.nlm.nih.gov/10788447/
https://www.smolecule.com/products/b548499#go-6983-stock-solution-preparation-storage
https://www.smolecule.com/products/b548499#go-6983-stock-solution-preparation-storage
https://www.smolecule.com/products/b548499#go-6983-stock-solution-preparation-storage
https://www.smolecule.com/products/s548499?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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